Cas no 2567496-14-2 (2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine)

• Product Name: 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine
• CAS No: 2567496-14-2
• MF: C₇H₃F₆N
• MW: 215.095842599869
• CID: 5811075
• PubChem ID: 155820226
• Update Time: 2025-05-24

2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-27694576
• 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine
• 2567496-14-2

• Inchi： 1S/C7H3F6N/c8-5-3-1-2-4(14-5)6(9,10)7(11,12)13/h1-3H
• InChI Key： PAOYUAFGOWAFRS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(N=1)F)F

Computed Properties

• Exact Mass: 215.01696807g/mol
• Monoisotopic Mass: 215.01696807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine

Comprehensive Overview of 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine (CAS No. 2567496-14-2)

2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine, with the CAS number 2567496-14-2, is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of heterocyclic compounds, which are widely used in the development of advanced materials and bioactive molecules. The presence of both fluoro and pentafluoroethyl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their unique physicochemical properties, such as high stability, lipophilicity, and ability to modulate electronic effects. These characteristics make 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine a sought-after building block in drug discovery and material engineering. Researchers are particularly interested in its potential applications in catalysis, organic electronics, and bioconjugation, aligning with the growing trend of sustainable and efficient chemical processes.

The synthesis of 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine involves multi-step reactions, often starting from commercially available pyridine derivatives. Advanced techniques like cross-coupling reactions and nucleophilic aromatic substitution are employed to introduce the pentafluoroethyl moiety. The compound's purity and yield are critical for its applications, prompting the use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) for characterization.

One of the most discussed topics in the scientific community is the role of fluorinated compounds in green chemistry. 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine is no exception, as its derivatives are being explored for eco-friendly catalytic systems and energy-efficient processes. This aligns with the global push toward reducing carbon footprints and developing sustainable industrial practices. Additionally, its potential in photovoltaic materials and OLEDs has sparked interest among material scientists.

From a commercial perspective, the market for fluorinated pyridines is expanding, driven by their applications in pharmaceutical intermediates and specialty chemicals. Companies are investing in scalable synthesis methods to meet the rising demand. The compound's CAS number 2567496-14-2 is frequently searched in chemical databases, reflecting its relevance in research and development. Furthermore, its compatibility with microwave-assisted synthesis and flow chemistry techniques highlights its adaptability to modern laboratory workflows.

In conclusion, 2-Fluoro-6-(1,1,2,2,2-pentafluoroethyl)pyridine (CAS No. 2567496-14-2) is a versatile and high-value compound with broad applications across multiple industries. Its unique structural features and reactivity profile make it a focal point for innovation in synthetic chemistry and material science. As research continues to uncover new uses for this molecule, its importance in advancing sustainable technologies and high-performance materials is expected to grow exponentially.